3-Bromo-4-cyano-2-fluorobenzoic acid
Overview
Description
3-Bromo-4-cyano-2-fluorobenzoic acid, or 3-BCFBA, is a synthetic organic compound belonging to the family of bromo-cyano-fluorobenzoic acids. It is composed of an aromatic ring with a bromine atom, a cyano group, and a fluorine atom attached to the benzene ring. 3-BCFBA has been used in a variety of scientific research applications, ranging from biochemical and physiological studies to laboratory experiments.
Scientific Research Applications
3-BCFBA has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies to investigate the effects of 3-BCFBA on various biological systems. It has also been used in laboratory experiments to study the synthesis and degradation of proteins and nucleic acids.
Mechanism of Action
The mechanism of action of 3-BCFBA is not well understood. However, it is believed that the bromine atom, cyano group, and fluorine atom attached to the benzene ring of 3-BCFBA interact with proteins and nucleic acids, leading to changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-BCFBA are not well understood. However, it has been observed that 3-BCFBA can induce alterations in the structure and function of proteins and nucleic acids. It has also been observed to inhibit the synthesis of proteins and nucleic acids, leading to decreased cell proliferation.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-BCFBA in laboratory experiments is its ability to induce alterations in the structure and function of proteins and nucleic acids. This makes it a useful tool for studying the synthesis and degradation of proteins and nucleic acids. However, 3-BCFBA is a highly reactive compound and can cause unwanted side effects if used in high concentrations.
Future Directions
Given the potential of 3-BCFBA to induce alterations in the structure and function of proteins and nucleic acids, there are many future directions for research. These include further investigation into the mechanism of action of 3-BCFBA, the development of new methods for synthesizing 3-BCFBA, and the exploration of potential therapeutic applications of 3-BCFBA. Additionally, further research could be conducted to identify potential side effects of 3-BCFBA, as well as to develop strategies to minimize these side effects.
properties
IUPAC Name |
3-bromo-4-cyano-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrFNO2/c9-6-4(3-11)1-2-5(7(6)10)8(12)13/h1-2H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYAUKMJXSNHRQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C#N)Br)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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